Cas no 49715-78-8 (piperazine-2,3,5,6-tetrone)
piperazine-2,3,5,6-tetrone structure
Product Name:piperazine-2,3,5,6-tetrone
CAS No:49715-78-8
MF:C4H2N2O4
MW:142.069680690765
CID:843603
PubChem ID:279250
Update Time:2025-04-19
piperazine-2,3,5,6-tetrone Chemical and Physical Properties
Names and Identifiers
-
- piperazine-2,3,5,6-tetrone
- 2,3,5,6-Piperazinetetrone
- 2,3,5,6-Piperazintetraon
- 2,3-dioxo-1,4-butanedial
- ACMC-20m1ge
- AGN-PC-00O0V4
- Butanedial, dioxo-
- CTK3F2175
- N,N'-dihydrocyclohexanetetracarboximide
- piperazinetetraone
- Piperazintetraon
- tetraketone
- Tetraketo-piperazin
- tetraketopiperazine
- Tetraoxo-butan
- Tetraoxopiperazine
-
- Inchi: 1S/C4H2N2O4/c7-1-2(8)6-4(10)3(9)5-1/h(H,5,7,9)(H,6,8,10)
- InChI Key: IXRCBQCSNZKFHS-UHFFFAOYSA-N
- SMILES: O=C1C(NC(C(N1)=O)=O)=O
Computed Properties
- Exact Mass: 142.00146
- Monoisotopic Mass: 142.00145655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 92.3Ų
Experimental Properties
- PSA: 92.34
- LogP: -2.05680
piperazine-2,3,5,6-tetrone Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
49715-78-8 (piperazine-2,3,5,6-tetrone) Related Products
- 4774-22-5(Piperazine-2,6-dione)
- 106-57-0(piperazine-2,5-dione)
- 615-84-9(NN'-Diethyloxamide)
- 13484-48-5(2,3,5-Piperazinetrione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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